N1-(3-chlorophenyl)-N2-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chlorophenyl)-N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C21H23Cl2N3O4S/c22-15-7-9-19(10-8-15)31(29,30)26-13-2-1-6-18(26)11-12-24-20(27)21(28)25-17-5-3-4-16(23)14-17/h3-5,7-10,14,18H,1-2,6,11-13H2,(H,24,27)(H,25,28)
• InChI Key: QQJSQZJNOZAWGY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NC2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H23Cl2N3O4S
• Molecular Weight: 484.4 g/mol
• CAS No.: 898406-52-5

Description

N1-(3-chlorophenyl)-N2-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H23Cl2N3O4S and its molecular weight is 484.39. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Treatment

A study detailed the synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives, including those with a structure related to the specified chemical, to evaluate potential drug candidates for Alzheimer's disease. These compounds were screened for enzyme inhibition activity against acetyl cholinesterase (AChE) and evaluated for their haemolytic activity, suggesting their validity as new drug candidates (Rehman et al., 2018).

Antimicrobial Activity

Another research focused on the synthesis and antimicrobial activity evaluation of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives against pathogens affecting tomato plants. This structure-activity evaluation study indicates that substitutions on the benzhydryl and sulfonamide rings significantly influence antibacterial activity (Vinaya et al., 2009).

HIV-1 Neutralization Enhancement

Research on NBD-556, a compound with a similar structural motif, explored its ability to block the interaction between HIV-1 gp120 and its receptor CD4, enhancing the binding of anti-gp120 monoclonal antibodies (MAbs) toward envelope (Env) protein. This study suggests that small compounds like NBDs may enhance the neutralizing activities of CD4i and anti-V3 antibodies in vivo, offering insights into potential HIV-1 treatment strategies (Yoshimura et al., 2010).

Antibacterial and Antifungal Agents

A synthesis and characterization study of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluated as promising anticancer agents, also implies potential for these compounds in treating various bacterial and fungal infections (Rehman et al., 2018).

Mechanism of Action

Target of action

Piperidine derivatives are present in more than twenty classes of pharmaceuticals . They are often used as building blocks in drug design due to their ability to bind to various biological targets. The specific targets of this compound would depend on its exact structure and functional groups.